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For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetoxime benzoate, also known as O-Benzoylacetoxime, is an organic compound with the
CAS number 942-89-2.[1] This technical guide provides a comprehensive overview of its
chemical identity, structural details, and physicochemical properties. It also explores its
application as a co-initiator in photopolymerization processes. While the broader class of oxime
ethers has been investigated for various biological activities, specific data on the signaling
pathways and detailed biological mechanisms of Acetoxime benzoate are not extensively
documented in current scientific literature. This document aims to consolidate the available
technical data for researchers and professionals in drug development and materials science.

Chemical Identity and Identifiers

Acetoxime benzoate is structurally characterized by a benzoate group attached to the oxygen
atom of acetoxime. This arrangement places it in the class of oxime esters.
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Identifier Value
CAS Number 942-89-2
Molecular Formula C10H11NO2[2]
Molecular Weight 177.20 g/mol [2]
IUPAC Name (propan-2-ylideneamino) benzoate[2]
O-Benzoylacetoxime, Acetone O-benzoyl oxime,
Synonyms )
Propan-2-one O-benzoyl oxime[2]
nChi INChl=1S/C10H11NO2/c1-8(2)11-13-10(12)9-6-
n
4-3-5-7-9/h3-7H,1-2H3[2]
InChlKey CTIVZNURROIUHT-UHFFFAOYSA-N[2]
SMILES CC(=NOC(=0)C1=CC=CC=C1)C[2]

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral data for Acetoxime benzoate is provided
below. This information is crucial for its characterization and use in experimental settings.

Property Value Source
Physical Form Solid[1] CymitQuimica
Purity >97% CymitQuimica[1]
1H NMR Spectrum See ChemicalBook ChemicalBook][3]
13C NMR Spectrum See PubChem PubChem|[2]
Mass Spectrum (GC-MS) See PubChem PubChem][2]

IR Spectrum See PubChem PubChem|[2]

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of Acetoxime benzoate is not
readily available in the cited literature, a general approach involves the benzoylation of
acetoxime. The synthesis of the precursor, acetoxime, is well-documented and typically
involves the condensation of acetone with hydroxylamine.

A plausible synthetic route to Acetoxime benzoate would involve the reaction of acetoxime with
benzoyl chloride in the presence of a base to neutralize the HCI byproduct.

Hypothetical Experimental Workflow for Acetoxime Benzoate Synthesis:

Preparation of Acetoxime Benzoylation

Acetone Hydroxylamine Benzoyl Chloride Base (e.g., Pyridine) Acetoxime

:

Benzoylation Reaction

Condensation Reaction

rude Product

\4

Acetoxime Crude Acetoxime Benzoate

Purification
4

Purification
(e.g., Recrystallization)

Pure Acetoxime Benzoate

PureProduct
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A logical workflow for the synthesis of Acetoxime benzoate.

Applications in Research
Photopolymerization

One of the documented applications of Acetoxime benzoate is in the field of polymer chemistry,
specifically as a co-initiator in photopolymerization reactions.[4] In such systems, it can work in
conjunction with a primary photoinitiator, like a benzophenone derivative, to enhance the
efficiency of the polymerization process upon exposure to UV light.

Logical Relationship in Photopolymerization:

Acetoxime Benzoate | Initiates Polymerization
(Co-initiator)

Monomers Polymer

Excitation _ | Primary Photoinitiator | Energy/Electron Transfer
(e.g., Benzophenone)

Click to download full resolution via product page

Role of Acetoxime benzoate in a photopolymerization system.

Biological Activity and Signaling Pathways

While the broader class of oximes and oxime ethers has been a subject of interest in medicinal
chemistry, with some derivatives showing antimicrobial activity by inhibiting enzymes like [3-
ketoacyl-(acyl-carrier-protein) synthase lll (FabH), there is a lack of specific studies on the
biological activity and potential signaling pathway interactions of Acetoxime benzoate itself.[5]
The pharmacological significance of oximes is well-established, with several FDA-approved
drugs containing this moiety for indications ranging from antibiotics to antidotes for
organophosphate poisoning.[6][7] However, further research is required to determine if
Acetoxime benzoate possesses any significant biological effects.

Conclusion

Acetoxime benzoate is a well-characterized organic compound with established identifiers and
spectral data. Its primary documented application in the scientific literature is as a co-initiator in
photopolymerization. While the oxime ether functional group is present in various biologically
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active molecules, the specific biological profile of Acetoxime benzoate remains an area for
future investigation. This guide provides a foundational summary of the current technical
knowledge on this compound to aid researchers and professionals in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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